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Compound of Interest

Compound Name: 2-Hydroxyethanesulfinic acid

CAS No.: 60601-05-0

Cat. No.: B1213941

Get Quote

Executive Summary
This technical guide delineates the structural, chemical, and functional distinctions between 2-
hydroxyethanesulfinic acid (a reactive intermediate) and isethionic acid (a stable industrial

staple).[1][2] While they share a carbon backbone, the oxidation state of the sulfur atom (+4 vs.

+6) dictates a fundamental divergence in their stability, acidity, and utility in drug development.

[1]
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Feature
2-Hydroxyethanesulfinic
Acid

Isethionic Acid

Formula

Sulfur Oxidation State +4 (Sulfinic) +6 (Sulfonic)

Stability
Low; prone to

oxidation/disproportionation

High; thermally and chemically

stable

pKa (approx.) ~2.0 – 2.5 < 1.0 (Strong acid)

Primary Role
Metabolic intermediate;

synthetic precursor

Surfactant headgroup;

pharmaceutical counter-ion

Part 1: Molecular Architecture & Physicochemical
Properties[1][2][3]
Structural Divergence
The core difference lies in the sulfur moiety. Isethionic acid possesses a sulfonate group (

), rendering it a "hard" anion with high polarity and stability.[2] 2-Hydroxyethanesulfinic acid
contains a sulfinate group (

), which is chiral at the sulfur atom (though typically racemic in solution) and chemically softer.
[2]

Isethionic Acid: The

bonds are equivalent (resonance stabilized), creating a tetrahedral geometry around the
sulfur.[2]

2-Hydroxyethanesulfinic Acid: The sulfur atom has a lone pair, creating a trigonal

pyramidal geometry.[1][2] This lone pair is the site of nucleophilic reactivity and further

oxidation.

Acidity and Solubility
Sulfonic acids are significantly stronger acids than their sulfinic counterparts.[2]
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Isethionic Acid: A strong acid (pKa

1.4 predicted, often cited lower).[2] It exists almost exclusively as the isethionate anion at
physiological pH.[2]

2-Hydroxyethanesulfinic Acid: A weaker acid (pKa ngcontent-ng-c1989010908="" _nghost-

ng-c3017681703="" class="inline ng-star-inserted">

2.2).[2] It can act as both a nucleophile (at Sulfur) and an electrophile, contributing to its
instability.[2]

Data Summary Table
Property

2-Hydroxyethanesulfinic
Acid

Isethionic Acid

CAS Number Rarely cited (Salt: 2487-71-0) 107-36-8

Molecular Weight 110.13 g/mol 126.13 g/mol

H-Bond Donors 2 2

H-Bond Acceptors 3 4

Redox Potential
Reducing agent (oxidizes to

sulfonic)

Redox stable (terminal

oxidation state)

Part 2: Synthetic Pathways & Manufacturing[1][2][3]
Isethionic Acid: Industrial Scale
The manufacturing of isethionic acid is a streamlined industrial process, primarily driven by the

surfactant industry (e.g., Sodium Isethionate for syndet bars).

Protocol: Ethylene Oxide Addition

Reagents: Ethylene Oxide (EO) and Sodium Bisulfite (

).[2][3]

Conditions: Aqueous solution, controlled temperature (70-80°C), slightly elevated pressure.
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Mechanism: Nucleophilic attack of the bisulfite sulfur on the epoxide ring.[2]

Yield: High (>95%).

2-Hydroxyethanesulfinic Acid: Laboratory Synthesis
This compound is not commercially available in bulk and must be synthesized in situ or

carefully isolated.[1][2]

Protocol: Reduction of Sulfonyl Chloride

Precursor: 2-Hydroxyethanesulfonyl chloride (prepared from mercaptoethanol +

).[2]

Reduction: Reaction with Sodium Sulfite (

) or Zinc dust.[2]

Isolation: Difficult due to water solubility.[2] Often isolated as a barium or sodium salt.[2]

Caveat: The product must be handled under inert atmosphere to prevent oxidation to

isethionic acid.

Pathway Legend

2-Mercaptoethanol 2-Hydroxyethanesulfinic Acid
(Unstable Intermediate)

Enzymatic Ox.
or Cl2 then Red.

Ethylene Oxide

Isethionic Acid
(Stable Product)+ NaHSO3

(Industrial Route)

Oxidation (O2)

Green: Industrial | Red: Oxidation Risk
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Figure 1: Synthetic relationships. Note the irreversible oxidation of the sulfinic intermediate to

the sulfonic acid.

Part 3: Biological Significance & Metabolism[3]
The Mercaptoethanol Pathway
In biological systems, 2-hydroxyethanesulfinic acid acts as a transient intermediate in the

oxidation of 2-mercaptoethanol.[1] The enzyme cysteamine oxygenase has been shown to

catalyze the oxygenation of mercaptoethanol to 2-hydroxyethanesulfinic acid, which is

subsequently oxidized to isethionic acid.[1]

Taurine Metabolism
Isethionic acid is a known metabolite of taurine (2-aminoethanesulfonic acid). Certain bacteria

and red algae convert taurine to isethionate via deamination (transamination to

sulfoacetaldehyde followed by reduction).[2] It serves as a carbon/sulfur source for these

organisms.[2]

Key Distinction:

Isethionate: A terminal metabolic waste product or osmolyte.[2]

Sulfinate Analog: A reactive flux metabolite, rarely accumulating in significant concentrations.

[1][2]

Part 4: Analytical Characterization
Differentiation between these two species is critical in metabolic profiling.[2]

Mass Spectrometry (LC-MS/MS)
Isethionic Acid: m/z 125 (negative mode,

).[2] Fragmentation yields

(m/z 80).[2]
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2-Hydroxyethanesulfinic Acid: m/z 109 (negative mode, ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

).[2] Fragmentation yields

(m/z 64).[2]

Precaution: In-source oxidation can convert the sulfinic acid to the sulfonic acid, leading to

false positives.[1][2] Use inert mobile phases (degassed) and rapid chromatography.[2]

NMR Spectroscopy ( -NMR)
The oxidation state of the sulfur significantly shifts the adjacent methylene protons.

Proton Environment

2-Hydroxyethanesulfinic
Acid (

ppm)

Isethionic Acid (

ppm)

~2.6 – 2.8 (Shielded) ~3.0 – 3.2 (Deshielded)

~3.8 – 3.9 ~3.9 – 4.0

Note: Shifts are approximate and solvent-dependent (

). The sulfonyl group (

) is more electron-withdrawing than the sulfinyl group (

), causing the downfield shift in isethionic acid.
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Figure 2: Analytical decision tree for distinguishing the two acids via LC-MS.

Part 5: Applications in Drug Development[2][3][7]
Isethionic Acid (The Excipient)

Counter-ion: Used to form salts with basic drugs (e.g., Pentamidine isethionate, Hexamidine

isethionate).[1][2] The isethionate salt often improves water solubility and reduces

crystallinity compared to chlorides.[2]

Solubilizer: Its high polarity helps in formulating lipophilic compounds.[2]

2-Hydroxyethanesulfinic Acid (The Probe)[1]
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Redox Probe: Can be used to study oxidative stress or the activity of specific sulfur-oxidizing

enzymes.

Synthetic Synthon: Used in the synthesis of complex sulfones via alkylation of the sulfinate

sulfur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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